7-(2-Chlorophenyl)-[1,2,4]triazolo[4,3-b][1,2,4]triazine

• CAS No.: 71347-46-1
• Molecular Formula: C10H6ClN5
• Molecular Weight: 231.64 g/mol
• IUPAC Name: 7-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b][1,2,4]triazine
• InChI: InChI=1S/C10H6ClN5/c11-8-4-2-1-3-7(8)9-5-13-16-6-12-15-10(16)14-9/h1-6H
• InChI Key: WTRIJWIICIWNJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=NN=CN3N=C2)Cl

Description

7-(2-Chlorophenyl)-[1,2,4]triazolo[4,3-b][1,2,4]triazine is a useful research compound. Its molecular formula is C10H6ClN5 and its molecular weight is 231.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14 g. of o-chlorophenylglyoxal, 10.6 g. of 3,4-diamino-4H-1,2,4-triazole and 6.3 g. of sodium acetate in 180 ml. of 67% acetic acid is heated on a steam bath and then filtered through celite. The filtrate is heated for an additional hour and then allowed to stand at room temperature for several days, producing the desired product as a cream colored solid, m.p. 162°-165° C.